![molecular formula C18H17N3O3 B5649812 N-(2-ethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide](/img/structure/B5649812.png)
N-(2-ethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide, also known as EPTA, is a synthetic compound that belongs to the phthalazine family. EPTA has gained significant interest in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
- AKOS034700208 has shown promise as a potential anticancer agent. Researchers have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it may inhibit cell proliferation and induce apoptosis through specific pathways .
- Inflammation plays a crucial role in various diseases. Studies have investigated AKOS034700208’s anti-inflammatory properties. It appears to modulate inflammatory mediators, such as cytokines and prostaglandins, making it a candidate for conditions like rheumatoid arthritis and inflammatory bowel disease .
- The compound has been studied for its potential neuroprotective properties. Researchers have explored its impact on neuronal survival, oxidative stress, and neuroinflammation. These findings suggest that AKOS034700208 might be relevant in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- AKOS034700208 has been investigated in cardiovascular research. It appears to modulate vascular tone, potentially affecting blood pressure regulation. Additionally, it may influence platelet aggregation and thrombosis, making it relevant to cardiovascular health .
- Some studies have explored AKOS034700208’s effects on metabolic pathways. It may impact glucose metabolism, lipid homeostasis, and insulin sensitivity. Researchers are interested in its potential applications in diabetes and obesity management .
- Beyond specific therapeutic areas, AKOS034700208 serves as a scaffold for drug development. Medicinal chemists modify its structure to create derivatives with improved properties, such as enhanced bioavailability or reduced toxicity. These efforts contribute to optimizing drug candidates .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Effects
Cardiovascular Applications
Metabolic Disorders
Drug Development and Optimization
properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-(1-oxophthalazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3/c1-2-24-16-10-6-5-9-15(16)20-17(22)12-21-18(23)14-8-4-3-7-13(14)11-19-21/h3-11H,2,12H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLWXJYBEUWXNCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN2C(=O)C3=CC=CC=C3C=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.